Cas no 1936102-66-7 (Ethanone, 1-(6-methyl-3-piperidinyl)-)

• Product Name: Ethanone, 1-(6-methyl-3-piperidinyl)-
• CAS No: 1936102-66-7
• MF: C₈H₁₅NO
• MW: 141.210802316666
• CID: 5291941
• PubChem ID: 76806945
• Update Time: 2025-07-15

Ethanone, 1-(6-methyl-3-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(6-methyl-3-piperidinyl)-

• Inchi： 1S/C8H15NO/c1-6-3-4-8(5-9-6)7(2)10/h6,8-9H,3-5H2,1-2H3
• InChI Key： ANTQSCVNSWBVCT-UHFFFAOYSA-N
• SMILES： C(=O)(C1CCC(C)NC1)C

Computed Properties

• Exact Mass: 141.115364102g/mol
• Monoisotopic Mass: 141.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on Ethanone, 1-(6-methyl-3-piperidinyl)-

Ethanone, 1-(6-methyl-3-piperidinyl)- (CAS No. 1936102-66-7): A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

Ethanone, 1-(6-methyl-3-piperidinyl)-, identified by its unique chemical identifier CAS No. 1936102-66-7, represents a significant compound in the realm of chemical and pharmaceutical research. This compound, featuring a structural framework that integrates an ethanone moiety with a piperidine ring substituted at the 6th position with a methyl group, has garnered attention due to its potential applications in various scientific domains.

The molecular structure of Ethanone, 1-(6-methyl-3-piperidinyl)- is characterized by its versatility, which stems from the interplay between the electron-donating nature of the methyl group and the heterocyclic piperidine ring. This structural configuration not only influences its physical and chemical properties but also opens up diverse possibilities for its utility in synthetic chemistry and drug development.

In recent years, there has been a growing interest in exploring the pharmacological properties of compounds that incorporate piperidine scaffolds. Piperidine derivatives are well-known for their role as bioactive molecules, often serving as key structural elements in pharmaceuticals targeting central nervous system disorders, cardiovascular diseases, and infectious diseases. The presence of the ethanone group in Ethanone, 1-(6-methyl-3-piperidinyl)- adds an additional layer of complexity, potentially influencing both metabolic stability and binding affinity to biological targets.

One of the most compelling aspects of Ethanone, 1-(6-methyl-3-piperidinyl)- is its potential as a building block for more complex molecules. The combination of the ethanone functionality with the piperidine ring provides a scaffold that can be modified in numerous ways to tailor specific pharmacological profiles. This flexibility has made it a subject of interest for medicinal chemists aiming to develop novel therapeutic agents.

Recent studies have begun to unravel the biological activities associated with derivatives of this compound class. For instance, modifications to the piperidine ring have been shown to influence receptor binding properties, leading to potential applications in treating conditions such as depression and anxiety. The methyl substitution at the 6th position appears to enhance certain pharmacokinetic parameters, making it an attractive feature for drug design.

The synthesis of Ethanone, 1-(6-methyl-3-piperidinyl)- involves sophisticated organic chemistry techniques that highlight its synthetic significance. The process typically requires multi-step reactions, including condensation reactions to form the ethanone linkage and functional group transformations to introduce the piperidine moiety. Advances in synthetic methodologies have enabled more efficient and scalable production methods, which are crucial for both academic research and industrial applications.

The chemical properties of this compound also make it valuable for studying molecular interactions at a fundamental level. Its ability to participate in hydrogen bonding and other non-covalent interactions makes it a useful probe for understanding enzyme-substrate relationships and protein-ligand binding dynamics. Such insights are critical for developing drugs that can effectively modulate biological pathways.

In conclusion, Ethanone, 1-(6-methyl-3-piperidinyl)- (CAS No. 1936102-66-7) stands out as a promising compound with multifaceted applications in chemical synthesis and pharmaceutical research. Its unique structural features offer a rich ground for exploration, particularly in the development of novel therapeutics targeting various diseases. As research continues to uncover new possibilities, this compound is poised to play an increasingly important role in advancing both academic knowledge and industrial innovation.